Cas no 852450-36-3 (N-(4-ethylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(4-ethylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 852450-36-3
• MF: C₂₁H₁₈FN₅O₂
• MW: 391.398327350616
• CID: 5957276
• PubChem ID: 7118560
• Update Time: 2025-07-28

N-(4-ethylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N-(4-ethylphenyl)-1-(4-fluorophenyl)-1,4-dihydro-4-oxo-
• 852450-36-3
• F0679-0371
• N-(4-ethylphenyl)-2-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• N-(4-ethylphenyl)-2-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• AKOS024595952
• N-(4-ethylphenyl)-2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide

• Inchi： 1S/C21H18FN5O2/c1-2-14-3-7-16(8-4-14)25-19(28)12-26-13-23-20-18(21(26)29)11-24-27(20)17-9-5-15(22)6-10-17/h3-11,13H,2,12H2,1H3,(H,25,28)
• InChI Key： GQBQQOPFFVCTFY-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(CC)C=C2)=O)C(=O)C2C=NN(C3=CC=C(F)C=C3)C=2N=1

Computed Properties

• Exact Mass: 391.14445300g/mol
• Monoisotopic Mass: 391.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(4-ethylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

N-(4-Ethylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide: A Comprehensive Overview

The compound with CAS No. 852450-36-3, known as N-(4-Ethylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. The pyrazolo[3,4-d]pyrimidine core of this molecule is particularly notable for its ability to interact with various biological targets, making it a valuable compound for further research.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in medicinal chemistry. These compounds are known for their ability to modulate enzyme activity and receptor binding, which is critical in the development of new therapeutic agents. The presence of the fluorophenyl group in this compound adds to its versatility, as fluorinated aromatic rings are often associated with enhanced pharmacokinetic properties such as improved bioavailability and stability.

The synthesis of N-(4-Ethylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and high-throughput screening techniques. These advancements have significantly contributed to the scalability of the synthesis process, making it more feasible for large-scale production.

In terms of biological activity, this compound has shown promising results in preliminary assays. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, further underscoring its role in modulating cellular signaling pathways.

The structural flexibility of N-(4-Ethylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide allows for further functionalization and optimization. Researchers are currently investigating the effects of substituting different groups at various positions on the pyrazolo[3,4-d]pyrimidine ring. These modifications are expected to enhance the compound's bioactivity and selectivity towards specific targets.

From an industrial perspective, the development of efficient synthetic routes for this compound is a priority. The integration of green chemistry principles into its synthesis has not only reduced environmental impact but also lowered production costs. This approach aligns with global efforts to promote sustainable chemical manufacturing practices.

In conclusion, N-(4-Ethylphenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activity make it a valuable candidate for further exploration in drug discovery programs. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing therapeutic interventions across various disease states.